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Compound of Interest

Compound Name: 2-Bromo-5-methylanisole

Cat. No.: B1279017 Get Quote

For researchers, scientists, and professionals in drug development, the responsible disposal of

chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide outlines the essential procedures for the safe handling and disposal of 2-Bromo-5-
methylanisole, ensuring the protection of laboratory personnel and adherence to regulatory

standards.

Immediate Safety and Hazard Information
2-Bromo-5-methylanisole is a hazardous substance that requires careful handling. The

primary hazards associated with this compound are summarized below.

Hazard Identification and Precautionary Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

In case of exposure, it is critical to seek fresh air, wash the affected skin or eyes thoroughly,

and seek medical attention.[2][3] Always handle this chemical in a well-ventilated area,

preferably within a chemical fume hood.[2]
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Key Safety and Handling Data
A summary of essential quantitative data for 2-Bromo-5-methylanisole is provided in the table

below. This information is vital for conducting risk assessments prior to handling and disposal.

Property Value

Molecular Formula C₈H₉BrO

Molecular Weight 201.06 g/mol [1][2]

Density 1.4 ± 0.1 g/cm³[2]

Boiling Point 232.0 ± 20.0 °C at 760 mmHg[2]

Melting Point 104-105°C[2]

Flash Point 104.2 ± 7.8 °C[2]

Experimental Protocol: Disposal Procedure
The following step-by-step protocol must be strictly followed for the safe disposal of 2-Bromo-
5-methylanisole. This procedure applies to the pure compound as well as any materials

significantly contaminated with it.

1.0 Personal Protective Equipment (PPE)

Before handling the waste, ensure that the appropriate PPE is worn. This includes:

Chemically resistant gloves (e.g., nitrile rubber).

Safety goggles with side-shields or a face shield.[2]

A laboratory coat.[2]

In situations where dust or aerosols may be generated, a NIOSH-approved respirator is

necessary.

2.0 Waste Segregation and Collection
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2.1 Designate a specific, labeled hazardous waste container for 2-Bromo-5-methylanisole
waste. The container must be:

Made of a compatible material (e.g., polyethylene).
In good condition with a secure, sealable lid.
Clearly labeled as "Hazardous Waste" and include the full chemical name: "2-Bromo-5-
methylanisole".[4]

2.2 Carefully transfer the waste into the designated container. Avoid generating dust or

splashes.

2.3 Place any contaminated disposable materials, such as weighing paper, contaminated paper

towels, or gloves, into the same hazardous waste container.

3.0 Waste Storage and Accumulation

3.1 Securely seal the hazardous waste container.[4]

3.2 Store the sealed container in a designated, well-ventilated waste accumulation area. This

area should be away from incompatible materials, such as strong oxidizing agents.[2][4]

3.3 The storage area must be clearly marked as a hazardous waste storage area.

4.0 Final Disposal

4.1 Under no circumstances should 2-Bromo-5-methylanisole or its containers be disposed of

down the drain or in the regular trash.[4][5]

4.2 Arrange for the collection of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[4]

4.3 One approved disposal method is to dissolve or mix the material with a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[5]

4.4 All disposal activities must be conducted in strict accordance with all federal, state, and

local regulations.[5]
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Disposal Workflow
The following diagram illustrates the key steps and decision points in the disposal process for

2-Bromo-5-methylanisole.
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Start: Identify
2-Bromo-5-methylanisole Waste

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste into a
Labeled, Compatible Container

Is Container Full?

No

3. Securely Seal
the Container

Yes

4. Store in Designated
Waste Accumulation Area

5. Contact EHS or Licensed
Waste Disposal Contractor

6. Professional Disposal via
Incineration or other
Approved Method

End: Disposal Complete

Click to download full resolution via product page

Disposal workflow for 2-Bromo-5-methylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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